Methyl 2-(methylanilino)-2-oxoacetate

• IUPAC Name: methyl 2-(N-methylanilino)-2-oxoacetate
• InChI: InChI=1S/C10H11NO3/c1-11(9(12)10(13)14-2)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key: XDTKZRBTTAXCPS-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C(=O)OC
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It may involve multiple steps, each with its own reactants, catalysts, and conditions.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques used could include X-ray crystallography, NMR spectroscopy, or computational methods.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. This could include reactions with other compounds or decomposition reactions.

Physical And Chemical Properties Analysis

This would include properties like melting point, boiling point, solubility in various solvents, and reactivity with common chemicals.

Scientific Research Applications

Organic Synthesis and Pharmaceuticals

• . Researchers can utilize it to synthesize complex molecules with specific biological activities.

Selective N-Methylation of Anilines

• Application : This hydrogen autotransfer procedure selectively produces N-methylanilines under mild conditions (60 °C) with NaOH as the base. .

Dual Kinase Inhibitors for Tumor Treatment

• Application : Researchers have designed and synthesized 2-substituted aniline pyrimidine derivatives as potent dual inhibitors of Mer and c-Met kinases. .

Hydrogen Donor in Atmospheric Reactions

• Application : Methyl radicals can react with atmospheric species like oxygen, nitrogen oxide, and ozone. .

Mechanism of Action

If the compound has a biological effect, the mechanism of action would describe how it interacts with biological systems to produce this effect.

Safety and Hazards

This section would detail any known hazards associated with the compound, such as toxicity, flammability, or reactivity. It would also include appropriate safety precautions for handling and storage.

Future Directions

This would involve a discussion of areas for future research. This could include potential applications, synthesis methods that could be improved, or new reactions to explore.